2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid, 95%

• IUPAC Name: 2-[3-(tert-butylsulfamoyl)phenyl]-4-chlorobenzoic acid
• InChI: InChI=1S/C17H18ClNO4S/c1-17(2,3)19-24(22,23)13-6-4-5-11(9-13)15-10-12(18)7-8-14(15)16(20)21/h4-10,19H,1-3H3,(H,20,21)
• InChI Key: NRQFUNWNULGNHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C17H18ClNO4S
• Molecular Weight: 367.8 g/mol

Description

2-(3-t-Butylsulfamoylphenyl)-4-chlorobenzoic acid (2-(3-t-BSA) is a compound that is widely used in the laboratory setting. It is a white, crystalline solid with a melting point of approximately 152°C, and is soluble in both organic and aqueous solvents. The chemical formula of 2-(3-t-BSA) is C12H14ClNO3S and it has a molecular weight of 275.7 g/mol. 2-(3-t-BSA) is a popular reagent in organic synthesis due to its ability to undergo a variety of reactions, including nucleophilic substitution, nucleophilic addition, and reduction reactions. It is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds.

Mechanism of Action

2-(3-t-BSA) is a nucleophilic reagent, meaning that it can act as a nucleophile in chemical reactions. In the synthesis of 2-(3-t-BSA), the 4-chlorobenzoyl chloride acts as the electrophile and the 3-t-butylsulfamoylphenol acts as the nucleophile. The reaction proceeds via a nucleophilic substitution, with the 4-chlorobenzoyl chloride donating a pair of electrons to the nucleophile, resulting in the formation of the desired product.
Biochemical and Physiological Effects
2-(3-t-BSA) is not known to have any direct biochemical or physiological effects. However, due to its wide range of applications, it has been used in the synthesis of various organic compounds, including pharmaceuticals, dyes, and other organic molecules, which may have biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

2-(3-t-BSA) is a widely used reagent in organic synthesis due to its versatility and wide range of applications. One of the major advantages of using 2-(3-t-BSA) in lab experiments is its high yield, which is typically 95%. Additionally, it is relatively easy to synthesize, making it a convenient reagent for laboratory use. However, one of the major limitations of using 2-(3-t-BSA) is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

2-(3-t-BSA) has a wide range of applications, and there are many potential future directions for its use. For example, it could be used in the synthesis of new organic compounds, such as pharmaceuticals, dyes, and other organic molecules. Additionally, it could be used in the synthesis of new materials, such as metal-organic frameworks (MOFs) and polymers-based materials, which could be used in various applications, such as drug delivery, tissue engineering, and biocompatible materials. Finally, it could be used in the synthesis of new catalysts, which could be used to facilitate a variety of chemical reactions.

Synthesis Methods

2-(3-t-BSA) can be synthesized from the reaction of 3-t-butylsulfamoylphenol and 4-chlorobenzoyl chloride in the presence of a base, such as pyridine. This reaction yields 2-(3-t-BSA) in a 95% yield. The reaction proceeds via nucleophilic substitution, with the 4-chlorobenzoyl chloride acting as the electrophile and the 3-t-butylsulfamoylphenol acting as the nucleophile.

Scientific Research Applications

2-(3-t-BSA) is widely used in scientific research due to its versatility and wide range of applications. It has been used in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and other organic molecules. It has also been used in the synthesis of metal-organic frameworks (MOFs), which are used in various applications, such as drug delivery, catalysis, and sensing. Additionally, 2-(3-t-BSA) has been used in the synthesis of polymers-based materials, which are used in various applications, such as drug delivery, tissue engineering, and biocompatible materials.